Cas no 2228217-62-5 (O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2228217-62-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6415468
• PubChem ID: 165898495
• Update Time: 2025-06-13

O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine
• O-[2-(4-bromo-2-methylphenyl)-2-methylpropyl]hydroxylamine
• EN300-1920655
• 2228217-62-5

• Inchi： 1S/C11H16BrNO/c1-8-6-9(12)4-5-10(8)11(2,3)7-14-13/h4-6H,7,13H2,1-3H3
• InChI Key： RZKKKMWLNZQFDG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(C)(C)CON

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine

Comprehensive Overview of O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2228217-62-5)

O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2228217-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo and methyl substituents, plays a pivotal role in the synthesis of advanced intermediates. Its molecular structure, featuring a hydroxylamine functional group, makes it a valuable building block for developing novel therapeutic agents and agrochemicals.

In recent years, the demand for O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for biologically active molecules, which aligns with the growing trend of targeted drug design. The compound's CAS No. 2228217-62-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine is its versatility. The presence of a bromo group allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a favorite among synthetic chemists working on small-molecule inhibitors or catalysts. Additionally, its methylpropyl backbone contributes to enhanced stability, a critical factor in long-term storage and industrial-scale production.

The compound's significance extends to green chemistry initiatives. With increasing emphasis on sustainable synthesis, O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine has been explored as a candidate for atom-efficient reactions. Its potential to reduce waste generation aligns with global efforts to minimize environmental impact, a topic highly searched in AI-driven research tools and scientific forums.

From a commercial perspective, CAS No. 2228217-62-5 is often listed in catalogs of fine chemicals suppliers. Its pricing and availability are frequently queried by procurement specialists, highlighting its economic importance. The compound's patent landscape is another area of interest, with several filings referencing its use in proprietary formulations. This underscores its value in intellectual property-driven industries.

In conclusion, O-2-(4-bromo-2-methylphenyl)-2-methylpropylhydroxylamine (CAS No. 2228217-62-5) stands out as a multifaceted compound with broad applications. Its structural features, combined with its relevance to contemporary research trends, ensure its continued prominence in scientific and industrial circles. As AI-assisted drug development and sustainable chemistry gain traction, this compound is poised to remain a focal point of innovation.